5-phenyl-1H-pyrrole-3-carbonitrile
Cat. No. B2760655
M. Wt: 168.199
InChI Key: QHCBCVFLFCKZJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05310938
Procedure details
Under a nitrogen purge 2,3-dichloro-5,6-dicyano-1,4-bonzoquinone (0.23 g; 0.001 mol) and 2-phenyl-1-pyrroline-4-carbonitrile (0.17 g; 0.001 mol) is dissolved in 1,2-dimethoxyethane (13 mL) to form a clear orange solution. Pyridine (0.08 mL; 0,001 mol) is added in a single portion, causing a slight exotherm (to ca. 28° C.) and an immediate formation of a green/grey precipitate. The suspension is stirred at room temperature for 18 hours during which time much of the solvent evaporates. The brownish semi-solid residue is partitioned between ether and a half-saturated solution of sodium carbonate. The red-brown aqueous layer is extracted twice with ether and the combined ether layer is washed with fresh water, then saturated sodium chloride. After drying with MgSO4, solvent is removed under reduced pressure to obtain a white semi-solid. This material was recrystallized from ethylene dichloride (DARCO treatment) to yield lavender crystals (0.1 g).
Name
2-phenyl-1-pyrroline-4-carbonitrile
Quantity
0.17 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1]1([C:7]2[CH2:11][CH:10]([C:12]#[N:13])[CH2:9][N:8]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.N1C=CC=CC=1>COCCOC>[C:1]1([C:7]2[NH:8][CH:9]=[C:10]([C:12]#[N:13])[CH:11]=2)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1
|
Inputs
Step One
|
Name
|
2-phenyl-1-pyrroline-4-carbonitrile
|
|
Quantity
|
0.17 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C1=NCC(C1)C#N
|
Step Two
|
Name
|
|
|
Quantity
|
0.08 mL
|
|
Type
|
reactant
|
|
Smiles
|
N1=CC=CC=C1
|
Step Three
|
Name
|
|
|
Quantity
|
13 mL
|
|
Type
|
solvent
|
|
Smiles
|
COCCOC
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The suspension is stirred at room temperature for 18 hours during which time much of the solvent
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to form a clear orange solution
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a slight exotherm (to ca. 28° C.)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporates
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The brownish semi-solid residue is partitioned between ether
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The red-brown aqueous layer is extracted twice with ether
|
WASH
|
Type
|
WASH
|
|
Details
|
the combined ether layer is washed with fresh water
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
After drying with MgSO4, solvent
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is removed under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to obtain a white semi-solid
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
This material was recrystallized from ethylene dichloride (DARCO treatment)
|
Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)C=1NC=C(C1)C#N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 59.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
